Cas no 2227829-07-2 (methyl (3S)-3-hydroxy-3-{imidazo1,2-apyrazin-3-yl}propanoate)

• Product Name: methyl (3S)-3-hydroxy-3-{imidazo1,2-apyrazin-3-yl}propanoate
• CAS No: 2227829-07-2
• MF: C₁₀H₁₁N₃O₃
• MW: 221.212641954422
• CID: 6386041
• PubChem ID: 165688911
• Update Time: 2025-05-26

methyl (3S)-3-hydroxy-3-{imidazo1,2-apyrazin-3-yl}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl (3S)-3-hydroxy-3-{imidazo1,2-apyrazin-3-yl}propanoate
• EN300-1727275
• methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate
• 2227829-07-2

• Inchi： 1S/C10H11N3O3/c1-16-10(15)4-8(14)7-5-12-9-6-11-2-3-13(7)9/h2-3,5-6,8,14H,4H2,1H3/t8-/m0/s1
• InChI Key： QKBXZLHUWCGFSP-QMMMGPOBSA-N
• SMILES： O[C@@H](CC(=O)OC)C1=CN=C2C=NC=CN12

Computed Properties

• Exact Mass: 221.08004122g/mol
• Monoisotopic Mass: 221.08004122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 76.7Ų

Additional information on methyl (3S)-3-hydroxy-3-{imidazo1,2-apyrazin-3-yl}propanoate

Comprehensive Overview of Methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate (CAS No. 2227829-07-2)

The compound methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate (CAS No. 2227829-07-2) is a chiral ester derivative featuring an imidazo[1,2-a]pyrazine core, a heterocyclic scaffold of significant interest in medicinal chemistry and drug discovery. Its structural uniqueness, combining a hydroxypropanoate moiety with an imidazo[1,2-a]pyrazine ring, positions it as a versatile intermediate for synthesizing bioactive molecules. Researchers and pharmaceutical developers are increasingly exploring such compounds due to their potential applications in targeting kinase inhibitors, G-protein-coupled receptors (GPCRs), and other therapeutic pathways.

In recent years, the demand for chiral building blocks like methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate has surged, driven by advancements in asymmetric synthesis and fragment-based drug design. The compound’s stereocenter at the 3-position enhances its utility in creating enantiomerically pure drugs, a critical factor in minimizing off-target effects. This aligns with the growing emphasis on precision medicine and personalized therapeutics, topics dominating academic and industrial discussions. Notably, its imidazo[1,2-a]pyrazine fragment is frequently investigated for modulating immune responses and metabolic pathways, making it relevant to cutting-edge research in oncology and inflammation.

From a synthetic perspective, CAS No. 2227829-07-2 exemplifies the convergence of green chemistry principles and high-efficiency catalysis. Modern protocols often employ enzymatic resolution or transition-metal-catalyzed asymmetric hydrogenation to access this compound, reflecting industry trends toward sustainable manufacturing. These methods address frequent search queries such as "chiral synthesis optimization" and "eco-friendly pharmaceutical intermediates," highlighting the compound’s alignment with environmental, social, and governance (ESG) goals in chemical production.

The physicochemical properties of methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate further underscore its adaptability. Its moderate polarity and hydrogen-bonding capacity facilitate solubility in common organic solvents, a trait prized in high-throughput screening (HTS) workflows. Additionally, its stability under physiological pH conditions makes it a candidate for prodrug development, a hot topic in drug delivery systems. These attributes resonate with frequent inquiries like "improving drug bioavailability" and "enhancing API stability," common pain points in formulation science.

Beyond its immediate applications, CAS No. 2227829-07-2 is part of broader explorations into heterocyclic diversity and scaffold hopping strategies. Computational chemists frequently leverage such frameworks in virtual screening campaigns, tapping into the rise of AI-driven drug discovery. This connects to trending searches around "machine learning in medicinal chemistry" and "de novo molecular design," illustrating the compound’s relevance to interdisciplinary innovation.

In summary, methyl (3S)-3-hydroxy-3-{imidazo[1,2-a]pyrazin-3-yl}propanoate represents a nexus of synthetic utility, therapeutic potential, and sustainability. Its structural features cater to evolving demands in targeted therapy and green synthesis, while its research applications bridge traditional chemistry with emerging technologies. As the pharmaceutical landscape continues to prioritize molecular complexity and efficiency, this compound is poised to remain a focal point for both academic and industrial investigations.